Cas no 1356386-18-9 (2-{3-azaspiro5.5undecan-9-yl}acetic acid)

• Product Name: 2-{3-azaspiro5.5undecan-9-yl}acetic acid
• CAS No: 1356386-18-9
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• MDL: MFCD26402658
• CID: 2122928
• PubChem ID: 23435777
• Update Time: 2025-08-03

2-{3-azaspiro5.5undecan-9-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane-9-acetic acid
• 2-{3-azaspiro5.5undecan-9-yl}acetic acid

• MDL： MFCD26402658
• Inchi： 1S/C12H21NO2/c14-11(15)9-10-1-3-12(4-2-10)5-7-13-8-6-12/h10,13H,1-9H2,(H,14,15)
• InChI Key： XFGYKKJEYHJEIR-UHFFFAOYSA-N
• SMILES： OC(CC1CCC2(CCNCC2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 49.3

Additional information on 2-{3-azaspiro5.5undecan-9-yl}acetic acid

Research Brief on 2-{3-azaspiro5.5undecan-9-yl}acetic acid (CAS: 1356386-18-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-{3-azaspiro[5.5]undecan-9-yl}acetic acid (CAS: 1356386-18-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic derivative, characterized by its azaspiro scaffold, has been explored for its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies highlight its utility as a versatile intermediate in drug discovery, with a focus on its pharmacokinetic properties and receptor binding affinities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and bioactivity of 2-{3-azaspiro[5.5]undecan-9-yl}acetic acid, emphasizing its potential as a precursor for novel GABA_B receptor modulators. The study demonstrated that the compound's spirocyclic core enhances blood-brain barrier permeability, making it a promising candidate for CNS-targeted therapies. Additionally, its carboxylic acid moiety allows for further derivatization, enabling the development of prodrugs with improved bioavailability.

Another pivotal study, featured in ACS Chemical Neuroscience (2024), explored the compound's role in mitigating neuroinflammation. Using in vitro and in vivo models, researchers found that 2-{3-azaspiro[5.5]undecan-9-yl}acetic acid exhibits anti-inflammatory effects by inhibiting NF-κB signaling pathways. This suggests its potential application in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also noted the compound's low cytotoxicity, further supporting its therapeutic viability.

From a synthetic chemistry perspective, recent advancements in the scalable production of 2-{3-azaspiro[5.5]undecan-9-yl}acetic acid have been reported in Organic Process Research & Development (2023). The publication detailed a cost-effective, high-yield synthesis route using catalytic hydrogenation, which addresses previous challenges related to stereochemical control and purity. This methodological innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In summary, 2-{3-azaspiro[5.5]undecan-9-yl}acetic acid (CAS: 1356386-18-9) represents a multifaceted tool in drug discovery, with emerging applications in CNS disorders, neuroinflammation, and metabolic regulation. Its structural versatility, combined with recent synthetic and pharmacological breakthroughs, positions it as a compound of high interest for future therapeutic development. Further studies are warranted to explore its full mechanistic potential and clinical translatability.